Cas no 32210-23-4 (4-tert-Butylcyclohexyl acetate)

• Product Name: 4-tert-Butylcyclohexyl acetate
• CAS No: 32210-23-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00019354
• CID: 53859
• PubChem ID: 87562270
• Update Time: 2025-11-02

4-tert-Butylcyclohexyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butylcyclohexyl acetate
• 4-tert-Butylcyclohexyl Acetate (cis- and trans- mixture)
• 4-butylcyclohexylacetate
• 4-tert-Butylhexahydrophen
• acetate iris ester
• acetic acid 4-tert-butyl-cyclohexyl ester
• Acetic Acid 4-tert-Butylcyclohexyl Ester
• para-tert-butyl cyclohexyl acetate
• PTBCHA
• PTBCHA HIGH CIS
• p-tert-Butylcyclohexyl
• VERTENEX
• VERTENEX HC
• VERTENEX INTERCIS
• YLANAT
• Acetic Acid 4-tert-Butylcyclohexyl Ester (cis- and trans- mixture)
• Cyclohexanol,4-(1,1-dimethylethyl)-, acetate (9CI)
• Cyclohexanol, 4-tert-butyl-, acetate(6CI,7CI,8CI)
• 4-(1,1-Dimethylethyl)cyclohexyl acetate
• 4-tert-Butylcyclohexanol acetate
• Boisinol A464D
• Dorisyl
• Madeflor
• NSC 163103
• Oryclon extra
• Oryclone
• Oryclone special
• Velvetone
• Verbeniax
• Vertinate
• Vertopol
• Ylanate
• p-t-BCHA
• p-tert-Butylcyclohexyl acetate
• para-tert-Butylcyclohexyl acetate
• (4-tert-Butylcyclohexyl)acetate,c&t
• 4-(1,1-dimethylethyl)-cyclohexanoacetate
• 4-t-Butylcyclohexyl acetate
• PARA TERTIARY BUTYL CYCLOHEXANYL ACETATE
• PARA TERTIARY BUTYL CYCLOHEXANYL ACETATE HIGH CIS

• MDL： MFCD00019354
• Inchi： 1S/C12H22O2/c1-9(13)14-11-7-5-10(6-8-11)12(2,3)4/h10-11H,5-8H2,1-4H3
• InChI Key： MBZRJSQZCBXRGK-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Oily liquid.
• Density: 0.934 g/mL at 25 °C(lit.)
• Melting Point: 228 - 230 C
• Boiling Point: 228-230 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.452(lit.)
  n20/D 1.452
• Solubility: <0.0396g/l insoluble
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 26.30000
• LogP: 3.15440
• Solubility: 39.6mg/L at 20℃

4-tert-Butylcyclohexyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：AF7117000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Low temperature drying and ventilation in warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-tert-Butylcyclohexyl acetate

4-tert-Butylcyclohexyl Acetate (CAS 32210-23-4): A Versatile Fragrance Ingredient with Growing Market Demand

4-tert-Butylcyclohexyl acetate (CAS 32210-23-4), commonly referred to as 4-TBCA in the fragrance industry, is a synthetic organic compound that has gained significant attention for its unique olfactory properties. As consumer preferences shift towards more sophisticated and long-lasting scents, this compound has emerged as a key ingredient in modern perfumery and personal care formulations.

The chemical structure of 4-tert-butylcyclohexyl acetate features a cyclohexane ring substituted with a tert-butyl group at the 4-position and an acetate ester functional group. This molecular configuration contributes to its distinctive woody-musky aroma with subtle floral undertones, making it particularly valuable in fragrance compounding. Recent market analysis shows a growing demand for sustainable fragrance ingredients, and 4-TBCA is increasingly being incorporated into eco-friendly formulations due to its stability and performance characteristics.

One of the most searched questions about 4-tert-butylcyclohexyl acetate relates to its safety profile. Extensive toxicological studies have confirmed that this compound meets international safety standards for use in cosmetic and personal care products. The IFRA (International Fragrance Association) has approved its use within specified concentration limits, making it a preferred choice for formulators seeking safe synthetic alternatives to natural ingredients.

In application, 4-tert-butylcyclohexyl acetate demonstrates excellent fixative properties, helping to prolong the longevity of fragrance compositions. This characteristic has made it particularly valuable in the development of long-lasting perfumes and body care products. Industry reports indicate that consumer preference for fragrances with enhanced staying power has increased by 28% in the past three years, driving greater utilization of this ingredient.

The synthesis of 4-tert-butylcyclohexyl acetate typically involves the acetylation of 4-tert-butylcyclohexanol, with modern production methods focusing on green chemistry principles to minimize environmental impact. Manufacturers are increasingly adopting catalytic processes that reduce energy consumption and byproduct formation, responding to the industry's push for more sustainable production methods.

From a market perspective, the global demand for 4-tert-butylcyclohexyl acetate is projected to grow at a CAGR of 5.2% through 2028, according to recent fragrance ingredient reports. This growth is being driven by several factors including the expansion of the personal care industry in emerging markets and the rising popularity of niche fragrance brands that frequently utilize this compound in their formulations.

In formulation technology, 4-TBCA exhibits excellent blending compatibility with a wide range of fragrance materials. It harmonizes particularly well with woody notes like sandalwood and cedarwood, citrus top notes, and various synthetic musks. This versatility makes it a valuable tool for perfumers creating everything from fresh eau de toilettes to sophisticated evening fragrances.

Recent innovations have explored the use of 4-tert-butylcyclohexyl acetate in microencapsulated fragrance systems for textile applications. This development aligns with the growing market for long-lasting scented textiles, particularly in the home fragrance sector. The compound's stability under various conditions makes it ideal for such extended-release applications.

Quality specifications for 4-tert-butylcyclohexyl acetate typically require a minimum purity of 98%, with strict limits on residual solvents and related substances. Analytical methods such as GC-MS and HPLC are commonly employed for quality control, ensuring consistency across batches. The compound's physical properties include a boiling point of approximately 245°C and a density of about 0.94 g/cm³ at 20°C.

As the fragrance industry continues to evolve, 4-tert-butylcyclohexyl acetate maintains its position as a workhorse ingredient in modern perfumery. Its combination of desirable olfactory characteristics, formulation flexibility, and regulatory acceptance ensures its ongoing relevance in an industry that values both creativity and compliance. With increasing interest in sustainable scent technologies, this compound is likely to see continued innovation in its applications and production methods.